Cas no 306972-63-4 (1-Bromo-4-ethyloctane)

• Product Name: 1-Bromo-4-ethyloctane
• CAS No: 306972-63-4
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 4761114
• PubChem ID: 63512458
• Update Time: 2025-09-26

1-Bromo-4-ethyloctane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-ethyloctane
• Octane, 1-bromo-4-ethyl-
• Octane,1-bromo-4-ethyl-
• EN300-674616
• AKOS012820629
• 1-Bromo- 4-ethyloctane
• 306972-63-4
• 1-Bromo-4-ethyloctane

• Inchi： 1S/C10H21Br/c1-3-5-7-10(4-2)8-6-9-11/h10H,3-9H2,1-2H3
• InChI Key： ANXSXROUMJEOLH-UHFFFAOYSA-N
• SMILES： BrCCCC(CC)CCCC

Computed Properties

• Exact Mass: 220.08266g/mol
• Monoisotopic Mass: 220.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-Bromo-4-ethyloctane

Comprehensive Guide to 1-Bromo-4-ethyloctane (CAS No. 306972-63-4): Properties, Applications, and Industry Insights

1-Bromo-4-ethyloctane (CAS No. 306972-63-4) is a specialized organic compound widely utilized in synthetic chemistry and industrial applications. This halogenated alkane features a unique structure with an ethyl group at the fourth carbon and a bromine atom at the terminal position, making it a valuable intermediate in organic synthesis. Researchers and manufacturers often seek high-purity 1-Bromo-4-ethyloctane for its reactivity in nucleophilic substitution reactions and functional group transformations.

The growing demand for alkyl bromide derivatives like 1-Bromo-4-ethyloctane is driven by advancements in pharmaceutical intermediates and agrochemical formulations. Recent trends highlight its role in green chemistry applications, where solvent-free reactions and catalytic processes minimize environmental impact. A 2023 market analysis revealed increased interest in CAS 306972-63-4 for developing non-toxic surfactants and biodegradable materials, aligning with global sustainability goals.

From a molecular perspective, 306972-63-4 exhibits notable stability under controlled conditions, with a boiling point range of 210-215°C and density of ~1.12 g/cm³. These physical-chemical properties make it suitable for precision reactions requiring gradual temperature ramps. Laboratories frequently employ this compound in Grignard reagent preparation or as a building block for branched hydrocarbon chains in polymer research.

Innovative applications of 1-Bromo-4-ethyloctane are emerging in material science, particularly in liquid crystal technology and self-assembling monolayers. Its molecular architecture enables precise alignment in thin-film deposition processes, a property leveraged in next-generation display technologies. Industry forums frequently discuss its potential in organic electronic components, where brominated compounds facilitate controlled cross-linking.

Quality standards for CAS 306972-63-4 require rigorous analytical verification, typically through GC-MS and NMR spectroscopy. Reputable suppliers provide ≥98% purity grade 1-Bromo-4-ethyloctane with detailed certificates of analysis, addressing the pharmaceutical industry's stringent requirements. Storage recommendations emphasize amber glass containers under inert gas to prevent photodegradation and moisture absorption.

Recent patent filings (2022-2023) demonstrate novel uses of 1-Bromo-4-ethyloctane in bio-based lubricant formulations and flame retardant additives. These developments respond to automotive and aerospace industry demands for high-performance materials with reduced ecological footprints. Research institutions are actively investigating its catalytic conversion pathways to create value-added specialty chemicals.

For synthetic chemists, handling 306972-63-4 requires standard halogenated compound precautions, including proper ventilation and PPE. The compound's selective bromination pattern offers distinct advantages over similar reagents in constructing complex molecular architectures. Comparative studies show its superior yield in Pd-catalyzed coupling reactions versus shorter-chain bromoalkanes.

Market projections indicate steady growth for 1-Bromo-4-ethyloctane at 5.2% CAGR through 2028, fueled by expanding fine chemical production in Asia-Pacific regions. Regulatory compliance remains straightforward as it falls outside restricted substance lists, though proper hazard communication standards must be observed during transportation and storage.

Academic laboratories frequently inquire about small-scale 1-Bromo-4-ethyloctane suppliers, reflecting its importance in methodological research. The compound's balanced lipophilicity makes it particularly useful in medicinal chemistry analog development, where researchers modify its hydrocarbon tail to optimize drug candidate properties.

Emerging analytical techniques like HPLC-UV quantification now enable precise monitoring of 306972-63-4 in complex reaction mixtures. This supports quality control in continuous flow chemistry systems, where real-time analysis is critical. The compound's UV absorption characteristics at 205-220nm facilitate such analytical applications.

Environmental fate studies confirm that 1-Bromo-4-ethyloctane undergoes aerobic biodegradation within 28-35 days under standard OECD test conditions. This data supports its selection over persistent alternatives in eco-friendly formulation design. Lifecycle assessments position it favorably against chlorinated analogs in terms of green chemistry metrics.

Technical discussions often compare CAS 306972-63-4 with structural analogs like 1-bromo-4-propylheptane, highlighting its optimal balance between reactivity and handling safety. The ethyl branching provides steric effects that influence regioselective transformations without excessive volatility concerns.

Future research directions may explore enzymatic bromination pathways to produce 1-Bromo-4-ethyloctane through biocatalysis. Such innovations would align with industrial biotechnology trends toward sustainable halogenation methods. Preliminary studies suggest haloperoxidase enzymes could potentially functionalize 4-ethyloctane scaffolds.